Cas no 1702030-70-3 (2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(3-methylcyclohexyl)acetic acid)

• Product Name: 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(3-methylcyclohexyl)acetic acid
• CAS No: 1702030-70-3
• MF: C₂₄H₂₇NO₄
• MW: 393.47548699379
• CID: 6425029
• PubChem ID: 103670862
• Update Time: 2025-06-08

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(3-methylcyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(3-methylcyclohexyl)acetic acid
• 1702030-70-3
• EN300-650308

• Inchi： 1S/C24H27NO4/c1-15-7-6-8-16(13-15)22(23(26)27)25-24(28)29-14-21-19-11-4-2-9-17(19)18-10-3-5-12-20(18)21/h2-5,9-12,15-16,21-22H,6-8,13-14H2,1H3,(H,25,28)(H,26,27)
• InChI Key： PXRNWOCIWBNZRZ-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C(=O)O)C1CCCC(C)C1)=O

Computed Properties

• Exact Mass: 393.19400834g/mol
• Monoisotopic Mass: 393.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(3-methylcyclohexyl)acetic acid

Introduction to 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(3-methylcyclohexyl)acetic Acid (CAS No. 1702030-70-3)

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(3-methylcyclohexyl)acetic acid, identified by its CAS number 1702030-70-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules characterized by its dual functionality, incorporating both an amide-like moiety and a bulky cyclohexyl substituent, which together contribute to its unique chemical and biological properties.

The molecular structure of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(3-methylcyclohexyl)acetic acid is highly intricate, featuring a fluorenylmethoxy carbonyl group attached to an amino function, which is further connected to a 3-methylcyclohexyl acetic acid backbone. This arrangement not only imparts specific steric and electronic characteristics but also opens up numerous possibilities for its application in medicinal chemistry. The presence of the fluorene ring system, known for its rigidity and stability, suggests potential benefits in terms of metabolic stability and binding affinity to biological targets.

In recent years, there has been a surge in research focused on the development of novel compounds with enhanced pharmacological profiles. Among these, molecules that exhibit dual targeting capabilities are particularly attractive due to their potential to modulate multiple pathways simultaneously. The compound 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(3-methylcyclohexyl)acetic acid fits well within this category, as its structural features allow it to interact with various biological receptors and enzymes.

One of the most compelling aspects of this compound is its potential application in the treatment of inflammatory and autoimmune diseases. Current research indicates that modulating certain key enzymes and receptors involved in these conditions can lead to significant therapeutic benefits. The amide group in 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(3-methylcyclohexyl)acetic acid is particularly noteworthy, as it can serve as a hinge region for binding to target proteins. This feature has been exploited in the design of several drug candidates that have shown promising results in preclinical studies.

The 3-methylcyclohexyl moiety adds another layer of complexity to the molecule, contributing to its solubility and bioavailability. This substitution pattern is often employed in drug design to enhance pharmacokinetic properties while maintaining strong binding interactions with biological targets. The combination of these structural elements makes 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(3-methylcyclohexyl)acetic acid a versatile scaffold for further derivatization and optimization.

In the context of modern drug discovery, computational methods play a crucial role in predicting the biological activity of novel compounds. Advanced molecular modeling techniques have been employed to simulate the interactions between 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(3-methylcyclohexyl)acetic acid and various biological targets. These studies have provided valuable insights into its potential mechanisms of action and have guided the design of more effective derivatives.

The fluorenylmethoxy carbonyl group is particularly interesting from a synthetic chemistry perspective. This moiety not only contributes to the overall stability of the molecule but also serves as a handle for further functionalization. For instance, it can be used as an intermediate in the synthesis of more complex peptidomimetics, which are known for their ability to mimic the structure and function of natural peptides while avoiding their limitations such as degradation and immunogenicity.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex molecules like 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(3-methylcyclohexyl)acetic acid. Techniques such as solid-phase peptide synthesis (SPPS) and automated parallel synthesis have greatly facilitated the construction of intricate molecular architectures. These methods have not only improved yield and purity but also reduced production costs, making it feasible to explore a wider range of chemical space for drug discovery.

The potential therapeutic applications of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(3-methylcyclohexyl)acetic acid extend beyond inflammatory diseases. Preliminary studies suggest that it may also have utility in neurodegenerative disorders, where modulation of specific signaling pathways could slow down disease progression. The ability of this compound to cross the blood-brain barrier remains an area of active investigation, but initial results are encouraging.

In conclusion, 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(3-methylcyclohexyl)acetic acid (CAS No. 1702030-70-3) represents a promising candidate for further development in pharmaceutical research. Its unique structural features offer multiple opportunities for interaction with biological targets, making it a valuable scaffold for designing novel therapeutics. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a significant role in addressing some of today's most challenging medical conditions.